Cas no 1033-68-7 (1-phenyl-4-(2-phenylethyl)piperazine)

1-Phenyl-4-(2-phenylethyl)piperazine is a piperazine derivative with potential applications in medicinal chemistry and pharmacological research. Its structure features a phenyl group at the 1-position and a phenylethyl substituent at the 4-position, contributing to its unique binding properties. This compound is of interest due to its possible interactions with neurotransmitter receptors, particularly in the study of central nervous system (CNS) activity. Its well-defined synthetic pathway allows for consistent purity and scalability, making it a reliable candidate for further investigation. Researchers value its structural versatility, which enables modifications for exploring structure-activity relationships in drug discovery. Proper handling and storage are recommended to maintain stability.

1-phenyl-4-(2-phenylethyl)piperazine structure

1033-68-7 structure

Product Name:1-phenyl-4-(2-phenylethyl)piperazine

CAS No:1033-68-7

MF:C₁₈H₂₂N₂

MW:266.380684375763

MDL:MFCD01308022

CID:198003

PubChem ID:120540

Update Time:2025-06-07

1-phenyl-4-(2-phenylethyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-Phenethyl-4-phenylpiperazine
- 1-phenyl-4-(2-phenylethyl)piperazine
- Piperazine,1-phenyl-4-(2-phenylethyl)-
- SCHEMBL6509439
- 4-23-00-00063 (Beilstein Handbook Reference)
- EN300-24195728
- Cambridge id 5431305
- 1033-68-7
- Oprea1_760754
- Piperazine, 1-phenethyl-4-phenyl-
- DTXSID30145771
- BRN 0237359
- 1-Phenethyl-4-phenyl-piperazine
- NCIOpen2_009353
- Z94570114
- SR-01000209199
- AKOS034719752
- BDBM50384196
- HMS1581G12
- CHEMBL2029931
- AB00085383-01
- SR-01000209199-1
- MDL： MFCD01308022
- Inchi： 1S/C18H22N2/c1-3-7-17(8-4-1)11-12-19-13-15-20(16-14-19)18-9-5-2-6-10-18/h1-10H,11-16H2
- InChI Key： AMIUKHHHHJYBCP-UHFFFAOYSA-N
- SMILES： N1(CCC2C=CC=CC=2)CCN(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 266.17846
Monoisotopic Mass: 266.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 6.5Å²

Experimental Properties

Density: 1.061
Boiling Point: 397°Cat760mmHg
Flash Point: 177.5°C
Refractive Index: 1.582
PSA: 6.48
LogP: 3.05420

1-phenyl-4-(2-phenylethyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24195728-0.1g	1-phenyl-4-(2-phenylethyl)piperazine	1033-68-7	95%	0.1g	$364.0	2024-06-19
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Enamine	EN300-24195728-5g	1-phenyl-4-(2-phenylethyl)piperazine	1033-68-7	90%	5g	$1199.0	2023-09-15
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Enamine	EN300-24195728-0.05g	1-phenyl-4-(2-phenylethyl)piperazine	1033-68-7	95%	0.05g	$348.0	2024-06-19
Enamine	EN300-24195728-1.0g	1-phenyl-4-(2-phenylethyl)piperazine	1033-68-7	95%	1.0g	$414.0	2024-06-19
Enamine	EN300-24195728-5.0g	1-phenyl-4-(2-phenylethyl)piperazine	1033-68-7	95%	5.0g	$1199.0	2024-06-19